Cas no 1030285-35-8 (4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid)

• Product Name: 4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• CAS No: 1030285-35-8
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• MDL: MFCD04448841
• CID: 3148279
• PubChem ID: 2771119
• Update Time: 2025-06-15

4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>4-(2-Thienyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic aci d
• IFLAB-BB F1925-0012
• 4-THIEN-2-YL-4,5,6,7-TETRAHYDRO-3H-IMIDAZO[4,5-C]PYRIDINE-6-CARBOXYLIC ACID
• 4-(2-Thienyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid
• 4-THIOPHEN-2-YL-4,5,6,7-TETRAHYDRO-3H-IMIDAZO[4,5-C]PYRIDINE-6-CARBOXYLIC ACID
• 4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• FRB28535
• 1030285-35-8
• SR-01000019086-1
• 4-(thiophen-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• SR-01000019086
• 4-(thiophen-2-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylicacid
• EN300-93834
• MFCD04448841
• 4-(thiophen-2-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid
• AKOS005207770
• 4-thiophen-2-yl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid
• F1925-0012
• Z1268152537
• AKOS005265227

• MDL： MFCD04448841
• Inchi： 1S/C11H11N3O2S/c15-11(16)7-4-6-9(13-5-12-6)10(14-7)8-2-1-3-17-8/h1-3,5,7,10,14H,4H2,(H,12,13)(H,15,16)
• InChI Key： AOYPUEQTXLZQGC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2=C(CC(C(=O)O)N1)NC=N2

Computed Properties

• Exact Mass: 249.057198g/mol
• Monoisotopic Mass: 249.057198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.29g/mol
• XLogP3: -1.7
• Topological Polar Surface Area: 106Ų

4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

Comprehensive Analysis of 4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS No. 1030285-35-8)

The compound 4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS No. 1030285-35-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thiophene ring with an imidazo[4,5-c]pyridine core, makes it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule therapeutics and organic electronic materials.

In recent years, the search for imidazo[4,5-c]pyridine derivatives has surged, driven by their role in modulating biological targets such as kinases and GPCRs. The presence of a carboxylic acid group in this compound further enhances its utility as a building block for structure-activity relationship (SAR) studies. This aligns with the current trend in precision medicine, where researchers seek to optimize molecular properties for targeted therapies. Additionally, the thiophene moiety contributes to its potential in organic semiconductors, a field experiencing rapid growth due to advancements in flexible electronics and wearable technology.

The synthesis of CAS 1030285-35-8 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its imidazo[4,5-c]pyridine scaffold is particularly noteworthy, as this structural motif appears in several clinically investigated compounds for metabolic and neurological disorders. The compound's logP and hydrogen-bonding capacity, influenced by its carboxylic acid group, make it a valuable candidate for medicinal chemistry optimization programs addressing bioavailability challenges.

From a materials science perspective, the π-conjugated system in 4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid offers interesting electronic properties. The combination of electron-rich thiophene and electron-deficient imidazopyridine creates a push-pull system that could be exploited in organic photovoltaics or OLED materials. This dual applicability in life sciences and materials engineering makes CAS 1030285-35-8 a compelling subject for interdisciplinary research.

Quality control of this compound involves advanced analytical techniques such as HPLC, LC-MS, and NMR spectroscopy. The pharmaceutical industry particularly values high-purity samples of imidazo[4,5-c]pyridine derivatives for screening libraries. Recent publications indicate growing interest in its metal-chelating properties, suggesting potential applications in catalysis or metal-organic frameworks (MOFs). These diverse applications reflect the compound's relevance to current research priorities in green chemistry and sustainable material design.

Stability studies of 4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid under various conditions (pH, temperature, light exposure) are crucial for its practical utilization. The carboxylic acid group offers opportunities for salt formation or esterification, important considerations for formulation scientists working on drug delivery systems. These characteristics position CAS 1030285-35-8 as a valuable tool for addressing contemporary challenges in pharmaceutical development and advanced material engineering.

The commercial availability of this compound through specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories. Researchers frequently search for information about its solubility profile, storage conditions, and handling precautions, reflecting practical concerns in laboratory settings. The compound's molecular weight (263.29 g/mol) and hydrogen bond acceptor/donor count make it particularly interesting for computational chemistry studies predicting drug-likeness or material properties.

Patent literature reveals ongoing interest in imidazo[4,5-c]pyridine-6-carboxylic acid derivatives for various applications, though specific uses of CAS 1030285-35-8 remain proprietary in many cases. This confidentiality underscores the compound's potential value in competitive research areas. The scientific community continues to explore its structure-property relationships, with particular attention to how the thiophene substitution influences its electronic and biological activities compared to other aromatic systems.

Environmental and safety assessments of 4-(thiophen-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid follow standard protocols for research chemicals. While not classified as hazardous under current regulations, proper laboratory safety practices should always be observed when handling this or any synthetic compound. The growing emphasis on green chemistry metrics in synthetic routes to such molecules reflects broader trends in sustainable chemical production.

Future research directions for CAS 1030285-35-8 may include exploration of its biological activity spectrum through high-throughput screening, or investigation of its photophysical properties for optoelectronic applications. The compound represents an excellent example of how heterocyclic chemistry continues to provide building blocks for innovation across multiple scientific disciplines. Its dual relevance to life sciences and materials science ensures ongoing interest from both academic and industrial research communities.